Cas no 241488-25-5 (1,8-Naphthyridine,7-(4-phenyl-1-piperazinyl)-2,4-bis(trifluoromethyl)-)

• Product Name: 1,8-Naphthyridine,7-(4-phenyl-1-piperazinyl)-2,4-bis(trifluoromethyl)-
• CAS No: 241488-25-5
• MF: C₂₀H₁₆F₆N₄
• MW: 426.358264923096
• CID: 245664
• PubChem ID: 2764724
• Update Time: 2025-04-19

1,8-Naphthyridine,7-(4-phenyl-1-piperazinyl)-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine,7-(4-phenyl-1-piperazinyl)-2,4-bis(trifluoromethyl)-
• 1,8-Naphthyridine,7-(4-phenyl-1-piperazinyl)-2,4-bis(trifluoromethyl)-(9CI)
• 7-(4-Phenyl-1-piperazinyl)-2,4-bis(trifluoromethyl)-1,8-naphthyri dine
• 241488-25-5
• AKOS005074062
• HMS2423L13
• CHEMBL1506599
• 10D-018
• SMR000169254
• 7-(4-phenylpiperazin-1-yl)-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• 7-(4-phenylpiperazino)-2,4-bis(trifluoromethyl)[1,8]naphthyridine
• MLS000543285

• Inchi： 1S/C20H16F6N4/c21-19(22,23)15-12-16(20(24,25)26)27-18-14(15)6-7-17(28-18)30-10-8-29(9-11-30)13-4-2-1-3-5-13/h1-7,12H,8-11H2
• InChI Key： PJYILDKXLTZUMV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(=N2)N1CCN(C2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 426.12808
• Monoisotopic Mass: 426.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26